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Compound of Interest

Compound Name: 2-(2-Ethylhexyloxy)ethanol

Cat. No.: B3422721 Get Quote

An In-Depth Technical Guide to Ethylene Glycol 2-Ethylhexyl Ether (CAS 1559-35-9)

This technical guide provides a comprehensive overview of the core properties, synthesis,

applications, and toxicological profile of Ethylene glycol 2-ethylhexyl ether (CAS 1559-35-9),

geared towards researchers, scientists, and drug development professionals.

Physicochemical Properties
Ethylene glycol 2-ethylhexyl ether is a colorless liquid with a mild ether-like odor.[1] It is

characterized by its low volatility and good solubility in a variety of organic solvents, while being

slightly soluble in water.[2][3]

Property Value Reference

Molecular Formula C10H22O2 [4]

Molecular Weight 174.28 g/mol [4]

Boiling Point 224.8 - 235 °C [2][3]

Density 0.88 g/cm³ at 25°C [2]

Flash Point 109 °C (closed cup) [3]

Vapor Pressure 0.02 mmHg [1]

Solubility in Water Slightly soluble [3]
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Synthesis
The synthesis of Ethylene glycol 2-ethylhexyl ether typically involves the direct etherification of

ethylene glycol with 2-ethylhexanol under acidic conditions.[2] Another synthetic route is the

alkylation of ethylene glycol with 2-ethylhexyl halides in the presence of a base.[2]

Applications
Due to its solvent properties, Ethylene glycol 2-ethylhexyl ether is utilized in a range of

industrial applications:

Coatings and Paints: It serves as a coalescing agent in paints and coatings.[2]

Cleaning Products: Its ability to dissolve various substances makes it an effective solvent in

cleaning formulations.[2]

Industrial Solvents: It is used as a solvent in printing inks and for road materials.

Chemical Intermediate: It acts as a building block in the synthesis of other chemical

compounds.[2]

Toxicology and Metabolism
The toxicological profile of Ethylene glycol 2-ethylhexyl ether has been evaluated in several

studies. It is considered to be of low to moderate acute toxicity.

Toxicological

Endpoint
Species Route Value Reference

LD50 Rat Oral
7832 mg/kg

(fasted)
[2]

5149 mg/kg (fed) [2]

LD50 Mouse Oral
7308 mg/kg

(fasted)
[2]

3898 mg/kg (fed) [2]

LD50 Rabbit Dermal 2.12 mL/kg [2]
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Metabolism

A study by Watson et al. (2021) investigated the disposition and metabolism of Ethylene glycol

2-ethylhexyl ether in rats and mice.[5] The compound was found to be well-absorbed following

oral administration and moderately absorbed after dermal application.[5] It is extensively

metabolized, with very little of the parent compound detected in urine.[5] Notably, the

alkoxyacetic acid metabolite, which is associated with the toxicity of other shorter-chain

ethylene glycol ethers, was not detected in this study.[5]

Experimental Protocols
Disposition and Metabolism Study (Watson et al., 2021)

Test Animals: Sprague Dawley rats and B6C3F1/N mice.

Administration:

Oral: Single gavage administration of [14C]EGEHE in corn oil at doses of 50, 150, or 500

mg/kg.

Dermal: Single application of 50 mg/kg [14C]EGEHE in ethanol.

Sample Collection: Urine, feces, and exhaled air were collected over 48 hours. Tissues were

collected at the end of the study for radioactivity analysis.

Analysis: High-performance liquid chromatography (HPLC) and gas chromatography-mass

spectrometry (GC-MS) were used to identify and quantify metabolites in urine.

In Vitro Studies: Rat hepatocytes were incubated with [14C]EGEHE to determine the rate of

clearance.

Range-Finding Toxicity Studies (Smyth et al., 1954; Krasavage and Vlaovic, 1982)

Summaries of these older studies indicate that they involved acute oral LD50 determination in

rats and mice, and acute dermal LD50 determination in rabbits.[2] The studies by Krasavage

and Vlaovic (1982) also included a six-week repeat-dose gavage study in rats.[2] Detailed

experimental protocols for these studies are not readily available in the public domain.
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Visualizations
General Metabolic Pathway of Ethylene Glycol Ethers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethylene glycol, mono(2-ethylhexyl) ether - Hazardous Agents | Haz-Map [haz-map.com]

2. egle.state.mi.us [egle.state.mi.us]

3. ecetoc.org [ecetoc.org]

4. CAS Common Chemistry [commonchemistry.cas.org]

5. Disposition and metabolism of ethylene glycol 2-ethylhexyl ether in Sprague Dawley rats,
B6C3F1/N mice, and in vitro in rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ethylene glycol 2-ethylhexyl ether CAS 1559-35-9
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422721#ethylene-glycol-2-ethylhexyl-ether-cas-
1559-35-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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